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Compound of Interest

Compound Name: Z-Val-Lys-Met-AMC

Cat. No.: B7880889

Essential Safety and Handling Guide for Z-Val-
Lys-Met-AMC

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of the Fluorogenic Substrate Z-Val-Lys-Met-AMC.

This document provides crucial safety and logistical information for the proper handling of Z-
Val-Lys-Met-AMC, a fluorogenic peptide substrate utilized in the detection of protease activity.
Adherence to these guidelines is essential to ensure laboratory safety and maintain the
integrity of the product.

Personal Protective Equipment (PPE)

When handling Z-Val-Lys-Met-AMC in its lyophilized powder form or in solution, the following
personal protective equipment is mandatory to prevent skin and eye irritation, as well as
respiratory exposure.
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PPE Category Item Specifications

Disposable, powder-free.
Hand Protection Nitrile Gloves Change immediately if

contaminated.

] Safety Glasses with Side ]
Eye Protection ) Must be worn at all times.
Shields

] To protect skin and clothing
Body Protection Laboratory Coat )
from potential splashes.

Recommended when handling
Respiratory Protection Face Mask the lyophilized powder to avoid

inhalation.

Operational Plan: From Receipt to Experiment

A systematic approach to handling Z-Val-Lys-Met-AMC from the moment of receipt to its use in
experimental protocols is critical for both safety and experimental success.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the vial for any damage or breach of the seal.

o Storage of Lyophilized Powder: Store the unopened vial in a freezer at -20°C or -80°C for
long-term stability.

» Equilibration: Before opening, allow the vial to equilibrate to room temperature in a
desiccator to prevent condensation and moisture absorption, which can degrade the peptide.

Reconstitution

» Solvent Selection: The choice of solvent depends on the experimental requirements.
Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions.

» Dissolution: To prepare a stock solution, add the appropriate volume of solvent to the vial. To
aid dissolution, the tube may be gently vortexed or sonicated in a water bath at 37°C for a
short period.
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 Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into single-use volumes.

o Storage of Solutions: Store the aliquoted stock solutions at -20°C or -80°C. Use within one
month when stored at -20°C and within six months when stored at -80°C.

Experimental Use

o Handling Solutions: Always wear the prescribed PPE when handling solutions containing Z-
Val-Lys-Met-AMC.

o Fluorescence Detection: The cleavage of the AMC group by enzymatic activity results in the
release of fluorescent 7-amino-4-methylcoumarin (AMC). This fluorescence can be
measured using a fluorometer with excitation typically around 360-380 nm and emission
detection at 440-460 nm.

Disposal Plan

Proper disposal of Z-Val-Lys-Met-AMC and any contaminated materials is crucial to prevent
environmental contamination and ensure compliance with local, state, and federal regulations.

Waste Segregation

e Solid Waste: Used vials, pipette tips, and gloves contaminated with Z-Val-Lys-Met-AMC
should be collected in a designated, sealed container labeled as "Chemical Waste."

» Liquid Waste: Unused or spent solutions containing Z-Val-Lys-Met-AMC should be collected
in a separate, sealed, and clearly labeled "Chemical Waste" container. Do not pour down the
drain.

Decontamination and Disposal

o Work Surfaces: Decontaminate work surfaces with a suitable laboratory disinfectant or 70%
ethanol after handling the compound.

o Final Disposal: All waste must be disposed of through your institution's hazardous waste
management program. Follow all institutional and local regulations for the disposal of
chemical waste.
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Hazard and Safety Data

While a specific Safety Data Sheet (SDS) for Z-Val-Lys-Met-AMC is not readily available, the
hazard profile can be inferred from its components, primarily the fluorescent reporter 7-amino-

4-methylcoumarin (AMC).

Substance CAS Number

Known Hazards

7-amino-4-methylcoumarin

Causes skin irritation, Causes

serious eye irritation, May

(AMC) 26093-31-2 cause respiratory irritation.[1]
[21[3]
The peptide component is not
considered hazardous. The
Z-Val-Lys-Met-AMC 141223-71-4 overall hazard is primarily

associated with the AMC

moiety.

Experimental Workflow Diagram
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Preparation
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\

Aliquot Stock Solution for Single Use

\

Store Aliquots at -20°C to -80°C

Experinjentation
Y
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\
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\

Dispose via Institutional Hazardous Waste Program
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Caption: Workflow for handling Z-Val-Lys-Met-AMC from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Z-Val-Lys-
Met-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7880889#personal-protective-equipment-for-
handling-z-val-lys-met-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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